1-{[Ethyl(2-methylphenyl)amino]methyl}cyclobutan-1-ol

• IUPAC Name: 1-[(N-ethyl-2-methylanilino)methyl]cyclobutan-1-ol
• InChI: InChI=1S/C14H21NO/c1-3-15(11-14(16)9-6-10-14)13-8-5-4-7-12(13)2/h4-5,7-8,16H,3,6,9-11H2,1-2H3
• InChI Key: DFLGQJWFPNDEOC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1(CCC1)O)C2=CC=CC=C2C
• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol

Description

Molecular Structure Analysis

The molecular structure of “1-{[Ethyl(2-methylphenyl)amino]methyl}cyclobutan-1-ol” can be deduced from its molecular formula, C14H21NO. It contains a cyclobutanol group, an ethyl group, and a 2-methylphenyl group attached to an amino group.

Scientific Research Applications

Synthesis and Polymerization

• Cyclobutane derivatives are utilized in the synthesis and polymerization of various compounds. For instance, ethyl, isopropyl, and phenyl 1-bicyclobutanecarboxylates have been synthesized and subjected to free radical polymerization, exhibiting behavior similar to their vinyl counterparts. These materials demonstrate excellent thermal stability and optical clarity, highlighting their potential in material science applications (Drujon et al., 1993).

Crystallography and Structural Analysis

• Research on oxime derivatives including cyclobutane rings has contributed to the understanding of molecular interactions and crystal structures. These studies provide insights into the cyclobutane ring's influence on molecular conformation and potential for forming two-dimensional networks through specific molecular interactions (Dinçer et al., 2005).

Enantioselective Synthesis

• The enantioselective synthesis of cyclobutane derivatives is of significant interest for creating bioactive compounds with specific stereochemical configurations. These synthetic approaches enable the preparation of compounds in enantiomerically pure forms, which is crucial for the development of pharmaceuticals and other applications requiring stereochemical precision (André et al., 2011).

Photopolymerization Applications

• Cyclobutane compounds have also been explored for their photoreactivity, specifically in the context of photopolymerization. This property is leveraged to create polymers with unique structures and properties, demonstrating the versatility of cyclobutane derivatives in material science and engineering (Hasegawa et al., 1989).

Safety and Hazards

Specific safety and hazard information for “1-{[Ethyl(2-methylphenyl)amino]methyl}cyclobutan-1-ol” is not available in the resources. It’s always important to handle chemical compounds with appropriate safety measures.